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Compound of Interest

Compound Name: 3-Bromo-4-tert-butylbenzoic acid

Cat. No.: B189012 Get Quote

An In-Depth Technical Guide to the Molecular Weight of 3-Bromo-4-tert-butylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of 3-Bromo-4-tert-
butylbenzoic acid, a compound of interest in synthetic organic chemistry and drug discovery.

Chemical Identity
Systematic Name: 3-Bromo-4-tert-butylbenzoic acid

CAS Number: 38473-89-1

Molecular Formula: C₁₁H₁₃BrO₂[1][2][3][4]

Molecular Structure
The structural arrangement of 3-Bromo-4-tert-butylbenzoic acid, featuring a benzene ring

substituted with a carboxylic acid group, a bromine atom, and a tert-butyl group, is crucial for

understanding its chemical properties and reactivity.

Figure 1. Chemical structure of 3-Bromo-4-tert-butylbenzoic acid.
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The molecular weight is determined by the sum of the atomic weights of its constituent atoms.

The standard atomic weights as provided by the International Union of Pure and Applied

Chemistry (IUPAC) are used for this calculation.

Atomic Weight of Constituent Elements
The following table summarizes the standard atomic weights of the elements present in 3-
Bromo-4-tert-butylbenzoic acid.

Element Symbol
Standard Atomic Weight (
g/mol )

Carbon C [12.0096, 12.0116][5]

Hydrogen H [1.00784, 1.00811][6]

Bromine Br [79.901, 79.907][7][8]

Oxygen O [15.99903, 15.99977][9][10]

For routine calculations, conventional atomic weight values are often employed.

Element Symbol
Conventional Atomic
Weight ( g/mol )

Carbon C 12.011

Hydrogen H 1.008[11]

Bromine Br 79.904[12]

Oxygen O 15.999[9]

Molecular Weight Calculation
The molecular formula C₁₁H₁₃BrO₂ indicates the presence of 11 carbon atoms, 13 hydrogen

atoms, 1 bromine atom, and 2 oxygen atoms. The molecular weight is calculated as follows:
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Element Symbol Quantity
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 11 12.011 132.121

Hydrogen H 13 1.008 13.104

Bromine Br 1 79.904 79.904

Oxygen O 2 15.999 31.998

Total 257.127

The calculated molecular weight of 3-Bromo-4-tert-butylbenzoic acid is 257.127 g/mol . This

value is consistent with commercially available data for this compound.[1][2]

Experimental Protocols
The determination of the molecular weight of a compound like 3-Bromo-4-tert-butylbenzoic
acid is typically achieved through mass spectrometry.
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Figure 2. A generalized workflow for determining molecular weight using mass spectrometry.

Protocol:

Sample Preparation: A dilute solution of 3-Bromo-4-tert-butylbenzoic acid is prepared in a

suitable volatile solvent (e.g., methanol, acetonitrile).
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Ionization: The sample solution is introduced into the mass spectrometer where it is ionized.

Common techniques include Electrospray Ionization (ESI) or Atmospheric Pressure

Chemical Ionization (APCI).

Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-

charge ratio (m/z) by a mass analyzer (e.g., a time-of-flight or quadrupole analyzer).

Detection and Analysis: The separated ions are detected, and a mass spectrum is

generated, which plots ion intensity versus m/z. The peak corresponding to the molecular ion

[M+H]⁺ or [M-H]⁻ is used to determine the molecular weight of the compound. The

characteristic isotopic pattern of bromine (approximately equal abundance of ⁷⁹Br and ⁸¹Br)

would be observable in the mass spectrum, providing further structural confirmation.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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